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Compound of Interest

Compound Name:
4-Chloropyridine-3-sulfonyl

chloride

CAS No.: 33263-44-4

Cat. No.: B1276315

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data

available for 4-chloropyridine-3-sulfonyl chloride, a key intermediate in the synthesis of

various pharmaceutical compounds. This document collates and presents nuclear magnetic

resonance (NMR), infrared (IR), and mass spectrometry (MS) data, alongside detailed

experimental protocols and a logical workflow for spectroscopic analysis.

Core Spectroscopic Data
The structural elucidation of 4-chloropyridine-3-sulfonyl chloride is supported by a

combination of spectroscopic techniques. While a complete experimental dataset is not

uniformly available across all methods in publicly accessible databases, this guide synthesizes

the most reliable reported and predicted data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy provides detailed information about the hydrogen and carbon framework of

the molecule.

¹H NMR Data

A patent describing the synthesis of 4-chloropyridine-3-sulfonyl chloride reports the

following ¹H NMR spectral data.[1]

Table 1: ¹H NMR Spectroscopic Data for 4-Chloropyridine-3-sulfonyl chloride

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Solvent: CDCl₃[1]

¹³C NMR Data

Explicit experimental ¹³C NMR data for 4-chloropyridine-3-sulfonyl chloride is not readily

available in the reviewed literature and databases. However, based on the structure and known

substituent effects on the pyridine ring, predicted chemical shifts can be estimated.

Infrared (IR) Spectroscopy
IR spectroscopy is instrumental in identifying the functional groups present in a molecule. The

IR spectrum of 4-chloropyridine-3-sulfonyl chloride is expected to be dominated by

absorptions from the sulfonyl chloride and the chlorinated pyridine ring. While a specific

experimental spectrum with full peak assignments is not publicly available, the characteristic

absorption bands for the sulfonyl chloride group are well-established.[2]
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Table 2: Characteristic Infrared Absorption Bands for 4-Chloropyridine-3-sulfonyl chloride
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Mass Spectrometry (MS)
Mass spectrometry provides information about the mass and fragmentation pattern of the

molecule. The molecular weight of 4-chloropyridine-3-sulfonyl chloride is 212.05 g/mol .[3]

[4][5]

Table 3: Mass Spectrometry Data for 4-Chloropyridine-3-sulfonyl chloride
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Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data for 4-
chloropyridine-3-sulfonyl chloride.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

A sample of 4-chloropyridine-3-sulfonyl chloride (approximately 10-20 mg) is dissolved in a

deuterated solvent (e.g., chloroform-d, CDCl₃) in an NMR tube. The ¹H NMR spectrum is

recorded on a spectrometer operating at a frequency of 300 MHz or higher. Chemical shifts are

reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

For ¹³C NMR, a higher concentration or a greater number of scans may be required to achieve

a good signal-to-noise ratio.

Infrared (IR) Spectroscopy

The IR spectrum can be obtained using a Fourier Transform Infrared (FTIR) spectrometer. A

small amount of the solid sample can be analyzed as a KBr pellet or as a thin film by dissolving

the compound in a volatile solvent, depositing it on a salt plate (e.g., NaCl or KBr), and allowing

the solvent to evaporate. The spectrum is typically recorded over the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)

Mass spectra can be acquired using a mass spectrometer with an appropriate ionization

source, such as electron ionization (EI) or electrospray ionization (ESI). For EI, the sample is

introduced into the ion source, where it is bombarded with electrons, causing ionization and

fragmentation. For ESI, the sample is dissolved in a suitable solvent and infused into the

spectrometer. The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates the logical workflow for the spectroscopic identification and

characterization of 4-chloropyridine-3-sulfonyl chloride.
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Caption: Logical workflow for the synthesis, purification, spectroscopic analysis, and structural

confirmation of 4-chloropyridine-3-sulfonyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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